Cas no 207801-28-3 (Yttrium(III) acetate tetrahydrate)

• Product Name: Yttrium(III) acetate tetrahydrate
• CAS No: 207801-28-3
• MF: C₆H₁₁O₇Y
• MW: 284.053196191788
• MDL: MFCD00150128
• CID: 910533
• Update Time: 2025-06-08

Yttrium(III) acetate tetrahydrate Chemical and Physical Properties

Names and Identifiers

• Yttrium acetate hydrate
• yttrium(3+),triacetate,tetrahydrate
• YttriuM acetate tetrahydrate
• Yttrium(III) acetate tetrahydrate
• Yttrium acetate hydrate, 99.9%, (trace metal basis)
• YttriuMacetatetetrahydrate
• Yttrium acetate--water (1/3/4)
• Yttrium(III) acetate tetrahydrate, REacton(R)
• YTTRIUM(III)ACETATE HYDRATE
• Acetic acid, yttrium(3+) salt, hydrate
• YTTRIUM(III)ACETAT
• Yttrium(III) acetate xhydrate
• Yttrium acetate xhydrate

• MDL： MFCD00150128
• Inchi： 1S/3C2H4O2.H2O.Y/c3*1-2(3)4;;/h3*1H3,(H,3,4);1H2;/q;;;;+3/p-3
• InChI Key： JRKVGRAQLBXGQB-UHFFFAOYSA-K
• SMILES： [Y](OC(=O)C)(OC(=O)C)OC(=O)C.O

Computed Properties

• Exact Mass: 283.95600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 25.5
• Topological Polar Surface Area: 124

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 88.13000
• LogP: -0.02290
• Vapor Pressure: No data available

Yttrium(III) acetate tetrahydrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts

Additional information on Yttrium(III) acetate tetrahydrate

Yttrium(III) Acetate Tetrahydrate (CAS No. 207801-28-3): A Comprehensive Overview

Yttrium(III) acetate tetrahydrate (CAS No. 207801-28-3) is a versatile compound with significant applications in various fields, including materials science, catalysis, and biomedicine. This compound is a hydrated form of yttrium acetate, which is known for its unique properties and potential in advanced technological and scientific research.

The chemical formula of yttrium(III) acetate tetrahydrate is Y(CH₃COO)₃·4H₂O. It is a white crystalline solid that is highly soluble in water, making it an ideal candidate for various aqueous-based applications. The compound's solubility and stability in aqueous solutions are crucial for its use in solution-based processes and formulations.

In the realm of materials science, yttrium(III) acetate tetrahydrate plays a pivotal role in the synthesis of yttrium-based materials. Yttrium compounds are widely used as dopants in ceramics and as precursors for the preparation of yttrium oxide (Y₂O₃) and other yttrium-containing materials. These materials find applications in high-temperature superconductors, phosphors, and optical coatings due to their excellent thermal stability and optical properties.

Catalysis is another area where yttrium(III) acetate tetrahydrate has shown significant promise. Yttrium-based catalysts are known for their ability to enhance the efficiency and selectivity of various chemical reactions. For instance, yttrium compounds have been used as catalysts in the hydrolysis of esters, the polymerization of olefins, and the synthesis of fine chemicals. Recent studies have demonstrated that yttrium-based catalysts can improve the yield and purity of target products, making them valuable in industrial processes.

In the field of biomedicine, yttrium(III) acetate tetrahydrate has gained attention for its potential applications in medical imaging and therapeutics. Yttrium-90 (Y-90), a radioisotope of yttrium, is widely used in radiotherapy for treating liver cancer and other malignancies. The use of yttrium compounds as precursors for radiolabeled drugs has opened new avenues for targeted therapy and diagnostic imaging. Additionally, yttrium compounds have been explored for their antimicrobial properties, showing promise in combating drug-resistant bacteria.

The synthesis of yttrium(III) acetate tetrahydrate typically involves the reaction of yttrium oxide with acetic acid followed by hydration. This process can be optimized to achieve high purity and yield, which are critical for its use in sensitive applications such as biomedicine and catalysis. The purity and consistency of the compound are essential to ensure reliable performance in various formulations.

Safety Considerations: While yttrium(III) acetate tetrahydrate is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols. Appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling to prevent skin contact and inhalation. Additionally, proper disposal methods should be followed to ensure environmental safety.

CURRENT RESEARCH TRENDS:

The ongoing research on yttrium(III) acetate tetrahydrate continues to uncover new applications and improve existing ones. For instance, recent studies have focused on the development of novel yttrium-based materials with enhanced properties for energy storage applications. Researchers are exploring the use of yttrium compounds in solid-state electrolytes for lithium-ion batteries, aiming to improve their energy density and cycling stability.

In the field of catalysis, there is growing interest in developing environmentally friendly processes using yttrium-based catalysts. These catalysts can help reduce the environmental impact of chemical manufacturing by improving reaction efficiency and minimizing waste generation. Additionally, efforts are being made to develop more sustainable methods for synthesizing yttrium compounds, such as using renewable feedstocks and green solvents.

In biomedicine, researchers are investigating the use of yttrium compounds in combination with other therapeutic agents to enhance treatment efficacy. For example, combining yttrium-90 with immunotherapy has shown promising results in preclinical studies for treating advanced cancers. Furthermore, there is ongoing research on using yttrium compounds as carriers for targeted drug delivery systems, which can improve drug bioavailability and reduce side effects.

FUTURE PROSPECTS:

The future prospects for yttrium(III) acetate tetrahydrate are promising across multiple fields. As research continues to advance our understanding of this compound's properties and potential applications, we can expect to see new innovations that leverage its unique characteristics. The development of advanced materials, more efficient catalytic processes, and novel biomedical applications will likely drive further interest in this versatile compound.

In conclusion, yttrium(III) acetate tetrahydrate (CAS No. 207801-28-3) is a multifaceted compound with a wide range of applications in materials science, catalysis, and biomedicine. Its unique properties make it an essential component in various advanced technologies and scientific research areas. As research progresses, we can anticipate even more innovative uses for this compound in the future.